Cas no 2227205-07-2 (3-amino-1-methyl-cyclopentanol;hydrochloride)

• Product name: 3-amino-1-methyl-cyclopentanol;hydrochloride
• CAS No: 2227205-07-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 5039493

3-amino-1-methyl-cyclopentanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-methylcyclopentanamine hydrochloride
• 3-AMINO-1-METHYLCYCLOPENTAN-1-OL HCL
• 3-amino-1-methylcyclopentan-1-ol hydrochloride
• 3-amino-1-methyl-cyclopentanol;hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-6(8)3-2-5(7)4-6;/h5,8H,2-4,7H2,1H3;1H
• InChI Key： YFURQYKLSSXBCM-UHFFFAOYSA-N
• SMILES： Cl.OC1(C)CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.5
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-amino-1-methyl-cyclopentanol;hydrochloride

Professional Introduction to 3-amino-1-methyl-cyclopentanol;hydrochloride (CAS No: 2227205-07-2)

3-amino-1-methyl-cyclopentanol;hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 2227205-07-2, this compound has garnered attention for its potential applications in drug development and therapeutic interventions. The structure of this molecule, featuring a cyclopentane ring substituted with an amino group at the 3-position and a methyl group at the 1-position, along with its hydrochloride salt form, contributes to its unique chemical and pharmacological properties.

The pharmacological significance of 3-amino-1-methyl-cyclopentanol;hydrochloride lies in its ability to interact with various biological targets. Recent studies have highlighted its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The presence of both amino and hydroxyl functional groups allows for diverse interactions with enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The cyclopentane ring is a common motif in many pharmacologically active agents, known for its ability to provide rigidity and stability to the molecular structure while allowing for conformational flexibility. This structural feature is crucial for binding to biological targets with high affinity and specificity.

In recent years, there has been a growing interest in developing novel therapeutics targeting CNS disorders. 3-amino-1-methyl-cyclopentanol;hydrochloride has been investigated for its potential role in treating conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary research suggests that this compound may exert its effects by modulating the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in the pathophysiology of these disorders.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. This improved solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The hydrochloride form also ensures that the compound remains stable under various storage conditions, further enhancing its utility in clinical applications.

Advanced spectroscopic techniques have been employed to study the molecular interactions of 3-amino-1-methyl-cyclopentanol;hydrochloride. Nuclear magnetic resonance (NMR) spectroscopy has provided valuable insights into its structural properties, confirming the presence of the cyclopentane ring and the functional groups at the specified positions. Mass spectrometry has further validated the molecular weight and purity of the compound, ensuring that it meets pharmaceutical standards.

The synthesis of 3-amino-1-methyl-cyclopentanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. These methods often involve catalytic processes that minimize byproduct formation, ensuring that the final product is free from impurities that could affect its pharmacological activity.

Efficacy studies have been conducted to evaluate the therapeutic potential of 3-amino-1-methyl-cyclopentanol;hydrochloride. In vitro assays have demonstrated its ability to interact with specific biological targets at concentrations that are comparable to those observed with known pharmacological agents. Animal models have further supported these findings, showing promising results in reducing symptoms associated with CNS disorders.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed various parameters, including acute toxicity, chronic toxicity, and genotoxicity. These studies have shown that 3-amino-1-methyl-cyclopentanol;hydrochloride is well-tolerated at therapeutic doses, with minimal side effects observed.

The future directions for research on 3-amino-1-methyl-cyclopentanol;hydrochloride include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide future drug development efforts. Additionally, clinical trials are planned to evaluate its efficacy and safety in human patients suffering from CNS disorders.

The development of novel therapeutics for CNS disorders remains a challenging but critical area of research. Compounds like 3-amino-1-methyl-cyclopentanol;hydrochloridine, with their unique structural features and promising pharmacological properties, offer hope for new treatment strategies. Continued investigation into this compound will contribute significantly to our understanding of CNS pathophysiology and may lead to innovative therapeutic interventions.